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Compound of Interest

Compound Name:
Methyl 3-amino-2-hydroxy-5-

methylbenzoate

CAS No.: 70978-07-3

Cat. No.: B1315120

Get Quote

Executive Summary & Chemical Profile[1][2][3]
Methyl 3-amino-2-hydroxy-5-methylbenzoate is a multi-functional aromatic intermediate

often used in drug discovery scaffold synthesis. Its disposal requires specific attention due to its

amphoteric nature (containing both basic amine and acidic phenolic groups) and its potential

for environmental toxicity.

Unlike generic solvents, this compound presents a "hybrid" hazard profile. It is not merely a

flammable organic; it is a reactive solid that can undergo hydrolysis, oxidation, or coupling

reactions if improperly sequestered in a waste stream.

Physicochemical Hazard Data
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Property Specification / Risk Profile

Functional Groups
Primary Amine (-NH₂), Phenolic Hydroxyl (-OH),

Methyl Ester (-COOCH₃)

Physical State Solid (typically powder/crystalline)

Acidity/Basicity Amphoteric. pKa (Phenol) ~10; pKa (Aniline) ~4.

Reactivity
Sensitive to strong oxidizers (amine oxidation).

Hydrolyzes in strong acid/base.

GHS Classification

Irritant (Warning).[1][2] H315 (Skin), H319 (Eye),

H335 (Resp).[1][2] Potential Aquatic Toxicity

(H411).

Waste Code (RCRA)
Not P- or U-listed. Classify as Non-Halogenated

Organic Hazardous Waste.

Pre-Disposal: Segregation & Compatibility Logic
The Core Directive: Never treat this compound as "general trash." Its disposal pathway is

dictated by its chemical compatibility.

The "Reactive Triangle" Rule
As a scientist, you must understand why segregation matters to prevent treating the waste

drum as a reaction vessel.

Oxidizer Incompatibility (The Amine Risk):

Mechanism:[1] The electron-rich amino group is susceptible to rapid oxidation by nitrates,

permanganates, or peroxides.

Risk:[3][4] Exothermic reaction, formation of toxic azo compounds or nitrogen oxides

(NOx).

Protocol:NEVER place in waste containers containing nitric acid or heavy metal oxidizers.

Acylation Risk (The Nucleophile Risk):

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-2-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-5-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-2-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-5-hydroxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-3-amino-2-hydroxybenzoate
https://pubmed.ncbi.nlm.nih.gov/20930423/
https://www.chemos.de/import/data/msds/GB_en/93-58-3-A0287571-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315120?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism:[1] Both the amine and phenol are nucleophiles.

Risk:[3][4] Violent reaction with acid chlorides (e.g., Acetyl Chloride, Thionyl Chloride) or

anhydrides in the waste stream.

Protocol: Quench any reactive acylating agents before adding this substrate to the waste

container.

Hydrolysis (The Ester Risk):

Mechanism:[1] The methyl ester is stable at neutral pH but hydrolyzes in high pH (caustic)

waste.

Risk:[3][4] Generation of methanol (flammability hazard) and the free acid salt.

Protocol: Maintain waste stream pH between 4–9 where possible.

Compatibility Matrix Table
Waste Stream Status Rationale

Organic (Non-Hal) PREFERRED

Compatible with standard

solvents (MeOH, EtOH,

Acetone).

Organic (Halogenated) PERMITTED

Compatible, but increases

disposal cost. Use only if

dissolved in DCM/Chloroform.

Aqueous (Acidic) CONDITIONAL
Soluble as ammonium salt.

Avoid oxidizing acids (HNO₃).

Aqueous (Basic) AVOID

Causes hydrolysis; phenolic

salts may precipitate or darken

(oxidation).

Solid Waste (Trash) PROHIBITED
Must be incinerated. Do not

landfill.[5]

Step-by-Step Disposal Workflows
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Workflow A: Solid Waste (Pure Compound or
Contaminated Solids)
Use this for: Expired stocks, spill cleanup materials, weighing boats, contaminated gloves.

Containerization:

Place solid waste in a wide-mouth HDPE jar or a dedicated solid waste drum.

Why: Amber glass is acceptable, but HDPE resists breakage during transport.

Labeling:

Label must read: "Hazardous Waste - Solid - Toxic/Irritant."

List constituents: "Methyl 3-amino-2-hydroxy-5-methylbenzoate (100%)."

Sealing:

Ensure the lid is gasketed. Fine powders can aerosolize when the drum is compressed.

Disposal Path:

Designate for High-Temperature Incineration.

Workflow B: Liquid Waste (Mother Liquors/Reaction
Mixtures)
Use this for: Filtrates, rotary evaporator traps, reaction solvents.

Assessment:

Does the solution contain Halogenated solvents (DCM, Chloroform)?

YES: Use "Halogenated Waste" carboy.

NO: Use "Non-Halogenated Organic" carboy.
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Quenching (Critical Step):

If the mixture contains unreacted reagents (e.g., thionyl chloride, strong bases), quench

them in a separate flask before adding to the main waste carboy.

Self-Validation Check: Monitor temperature.[6][7] If the quench flask is hot, do not transfer

to waste. Wait for ambient temperature.

Transfer:

Pour into the appropriate carboy using a funnel.

Do not overfill (leave 10% headspace for expansion).

Record Keeping:

Log the approximate mass/volume of the benzoate ester on the waste tag. This is vital for

the disposal facility to calculate BTU values and ash content.

Visualized Workflows (Graphviz)
Diagram 1: Waste Stream Decision Tree
This logic gate ensures the material never enters an incompatible stream.
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Waste: Methyl 3-amino-2-hydroxy-5-methylbenzoate

Physical State?

Solid / Powder Solution / Mother Liquor

Solid Waste Drum
(Incineration)

 Lab Pack

Solvent Type?

Contains Halogens
(DCM, CHCl3)

 Yes

Non-Halogenated
(MeOH, EtOAc, Acetone)

 No

Halogenated Waste Carboy
(High Cost Stream)

Organic Waste Carboy
(Fuel Blending)

Click to download full resolution via product page

Caption: Decision logic for segregating solid vs. liquid waste streams to optimize disposal costs

and safety.

Diagram 2: The "Cradle-to-Grave" Lifecycle
This flow illustrates the operational lifecycle from synthesis to final destruction.
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(Separate Oxidizers)

 Generate Waste Satellite Accumulation
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 Tag & Store Lab Pack
(Drumming)

 90-Day Limit DOT Transport
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 Manifest Destruction
(Incinerator)

 Final Disp.
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Caption: The regulatory lifecycle ensuring compliance from generation (SAA) to final

destruction (RCRA).

Emergency Response Procedures
In the event of a spill during transfer or disposal:

Solid Spill:

Do not sweep dry. This generates dust.[5]

Cover with a wet paper towel or use a HEPA-filter vacuum dedicated to chemical cleanup.

Place all cleanup materials into the Solid Waste drum.

Liquid Spill:

Absorb with vermiculite or polypropylene pads.

Do not use paper towels if the solvent is nitric acid (fire risk), though standard organic

solvents are fine.

Place soaked absorbents into a sealed bag, then into the Solid Waste drum.

Exposure:

Skin: Wash with soap and water for 15 minutes. (Phenolic compounds can absorb through

skin).

Eyes: Flush for 15 minutes. Seek medical attention.

Regulatory Compliance (US Focus)
EPA/RCRA: While not explicitly P- or U-listed, this material is regulated under the "Cradle-to-

Grave" mandate. It must be characterized by the generator.

Determination: Hazardous Waste (Toxicity/Ignitability depending on solvent).
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DOT (Department of Transportation):

If shipping pure substance: Likely UN 3077, Environmentally hazardous substance, solid,

n.o.s. (Methyl 3-amino-2-hydroxy-5-methylbenzoate), 9, III.

Note: Check the SDS Section 14 for specific transport exemptions (e.g., limited quantity).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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